N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C15H12Cl2N2O3/c1-21-11-5-2-9(3-6-11)14(18)19-22-15(20)12-7-4-10(16)8-13(12)17/h2-8H,1H3,(H2,18,19)
• InChI Key: SRPCCVXIEGXEQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)C2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)C2=C(C=C(C=C2)Cl)Cl)/N
• Molecular Formula: C15H12Cl2N2O3
• Molecular Weight: 339.2 g/mol

Description

N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide, also known as DCB-O-MA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide functions as an irreversible inhibitor of PTPs and PTKs by forming a covalent bond with the active site of the enzyme. This prevents the enzyme from carrying out its normal function, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been found to have a range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death). It has also been shown to modulate immune responses by affecting the activity of immune cells such as T cells and macrophages.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide in lab experiments is its specificity for PTPs and PTKs, which allows for targeted inhibition of these enzymes. However, its irreversible mechanism of action can make it difficult to study the effects of temporary enzyme inhibition. Additionally, its potential toxicity and lack of in vivo studies limit its use in animal models.

Future Directions

For research on N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide include investigating its potential as a therapeutic agent for cancer and autoimmune diseases, as well as studying its effects on other cellular processes beyond PTP and PTK inhibition. Additionally, further studies are needed to determine its toxicity and pharmacokinetics in vivo.

Scientific Research Applications

N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been found to have potential applications in scientific research due to its ability to inhibit the activity of certain enzymes, such as protein tyrosine phosphatases (PTPs) and protein tyrosine kinases (PTKs). These enzymes play crucial roles in various cellular processes, including cell growth, differentiation, and signaling pathways. By inhibiting these enzymes, N'-[(2,4-dichlorobenzoyl)oxy]-4-methoxybenzenecarboximidamide can be used to study the mechanisms underlying these processes and may have implications for the development of novel therapeutic agents.